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Compound of Interest

Compound Name: I-Peg6-OH

Cat. No.: B3100194 Get Quote

Essential Safety and Handling Guide for I-Peg6-
OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling I-Peg6-OH (17-Iodo-3,6,9,12,15-pentaoxaheptadecan-1-ol). Adherence to these

procedures is critical for ensuring laboratory safety and procedural accuracy.

I. Personal Protective Equipment (PPE)
When handling I-Peg6-OH, proper personal protective equipment is mandatory to minimize

exposure and ensure personal safety.[1]

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1]

Hand Protection: Chemically compatible gloves, such as nitrile or butyl rubber, must be worn.

[2] Inspect gloves for any tears or punctures before use.

Body Protection: A standard laboratory coat is required. For operations with a higher risk of

splashing, a chemically resistant apron should also be worn.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or if

aerosols may be generated, a NIOSH-approved respirator with an appropriate cartridge for
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organic vapors should be used.[3]

II. Operational Plan: Step-by-Step Handling
Procedure
Follow these steps to ensure the safe handling and use of I-Peg6-OH.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Confirm all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for polyethylene glycol compounds.[3]

Handling:

Work in a well-ventilated laboratory hood.

Avoid direct contact with skin and eyes.

Do not breathe in dust or vapors.

When transferring the substance, use appropriate tools (e.g., spatula, pipette) to minimize

dust or aerosol generation.

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly with soap and water after handling.

Clean the work area and any equipment used.

Dispose of contaminated PPE and waste according to the disposal plan.
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III. Quantitative Data Summary
The following table summarizes key quantitative data for I-Peg6-OH.

Property Value Source

Molecular Formula C12H25IO6

Molecular Weight 392.23 g/mol

IUPAC Name

2-[2-[2-[2-[2-(2-

iodoethoxy)ethoxy]ethoxy]etho

xy]ethoxy]ethanol

Storage Temperature Store at -5°C

IV. Disposal Plan
Proper disposal of I-Peg6-OH and any associated contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization: I-Peg6-OH waste should be considered chemical waste.

Collection:

Collect all waste containing I-Peg6-OH in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Contaminated Materials:

Dispose of contaminated gloves, pipette tips, and other disposable materials in the

designated chemical waste container.

Sharps, such as needles or syringes, if used, must be disposed of in a designated sharps

container.
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Disposal:

All chemical waste must be disposed of through your institution's EHS-approved

hazardous waste disposal program.

Follow all local, state, and federal regulations for hazardous waste disposal.

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of I-
Peg6-OH.
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Workflow for Safe Handling and Disposal of I-Peg6-OH
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Caption: Workflow for the safe handling and disposal of I-Peg6-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. blog.storemasta.com.au [blog.storemasta.com.au]

2. ehs.utk.edu [ehs.utk.edu]

3. download.basf.com [download.basf.com]

To cite this document: BenchChem. [Personal protective equipment for handling I-Peg6-OH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3100194#personal-protective-equipment-for-
handling-i-peg6-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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